Cas no 1316222-70-4 (Methyl 2-methyl-3-sulfamoylpropanoate)
Methyl 2-methyl-3-sulfamoylpropanoate Chemical and Physical Properties
Names and Identifiers
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- EN300-1120715
- 2-METHYL-3-SULFAMOYL-PROPIONICACIDMETHYLESTER
- methyl 2-methyl-3-sulfamoylpropanoate
- 1316222-70-4
- 2-METHYL-3-SULFAMOYL-PROPIONIC ACID METHYL ESTER
- Propanoic acid, 3-(aminosulfonyl)-2-methyl-, methyl ester
- Methyl 2-methyl-3-sulfamoylpropanoate
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- Inchi: 1S/C5H11NO4S/c1-4(5(7)10-2)3-11(6,8)9/h4H,3H2,1-2H3,(H2,6,8,9)
- InChI Key: FLGQFIWSWDULCE-UHFFFAOYSA-N
- SMILES: S(CC(C(=O)OC)C)(N)(=O)=O
Computed Properties
- Exact Mass: 181.04087901g/mol
- Monoisotopic Mass: 181.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Boiling Point: 312.8±44.0 °C(Predicted)
- pka: 10.34±0.60(Predicted)
Methyl 2-methyl-3-sulfamoylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120715-0.05g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 0.05g |
$528.0 | 2023-10-27 | |
| Enamine | EN300-1120715-0.1g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 0.1g |
$553.0 | 2023-10-27 | |
| Enamine | EN300-1120715-0.25g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 0.25g |
$579.0 | 2023-10-27 | |
| Enamine | EN300-1120715-0.5g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 0.5g |
$603.0 | 2023-10-27 | |
| Enamine | EN300-1120715-1.0g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 1g |
$1029.0 | 2023-06-09 | ||
| Enamine | EN300-1120715-2.5g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 2.5g |
$1230.0 | 2023-10-27 | |
| Enamine | EN300-1120715-5.0g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 5g |
$2981.0 | 2023-06-09 | ||
| Enamine | EN300-1120715-10.0g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 10g |
$4421.0 | 2023-06-09 | ||
| Enamine | EN300-1120715-1g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 1g |
$628.0 | 2023-10-27 | |
| Enamine | EN300-1120715-5g |
methyl 2-methyl-3-sulfamoylpropanoate |
1316222-70-4 | 95% | 5g |
$1821.0 | 2023-10-27 |
Methyl 2-methyl-3-sulfamoylpropanoate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Methyl 2-methyl-3-sulfamoylpropanoate
Methyl 2-methyl-3-sulfamoylpropanoate (CAS No. 1316222-70-4): A Comprehensive Overview
Methyl 2-methyl-3-sulfamoylpropanoate, identified by its Chemical Abstracts Service (CAS) number 1316222-70-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfamoyl functional group and methylated propanoate backbone, exhibits a range of potential applications that span from synthetic chemistry to drug development.
The structure of Methyl 2-methyl-3-sulfamoylpropanoate consists of a carboxylate ester group attached to a propane chain, with a sulfamoyl group (-SO₂NH₂) substituent at the third carbon position. This configuration imparts distinct chemical properties, making it a valuable intermediate in various synthetic pathways. The presence of the sulfamoyl group not only enhances its reactivity but also opens up possibilities for further functionalization, which is crucial in medicinal chemistry.
In recent years, the interest in Methyl 2-methyl-3-sulfamoylpropanoate has been fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have long been recognized for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery.
One of the most compelling aspects of Methyl 2-methyl-3-sulfamoylpropanoate is its versatility in chemical transformations. The compound can undergo various reactions such as nucleophilic substitution, condensation, and coupling reactions, which are essential for constructing complex molecular architectures. These reactions are pivotal in the synthesis of biologically active molecules, including those targeting specific disease pathways.
The pharmaceutical industry has shown particular interest in Methyl 2-methyl-3-sulfamoylpropanoate due to its potential as a building block for drug candidates. For instance, researchers have utilized this compound to develop sulfonamide-based inhibitors that target enzymes involved in metabolic disorders. These inhibitors have shown promise in preclinical studies, highlighting the compound's therapeutic potential.
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